Cas no 242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole)

Benzo[4,5]cyclohept[1,2-b]indole structure
242-14-8 structure
Product Name:Benzo[4,5]cyclohept[1,2-b]indole
CAS No:242-14-8
MF:C17H11N
MW:229.275943994522
CID:1416707
PubChem ID:251954
Update Time:2025-04-20

Benzo[4,5]cyclohept[1,2-b]indole Chemical and Physical Properties

Names and Identifiers

    • Benzo[4,5]cyclohept[1,2-b]indole
    • Benzo[4,2-b]indole
    • AC1L5KZB
    • AR-1H8960
    • AC1Q4V17
    • SureCN4514971
    • CTK4F3122
    • NSC73037
    • Benzo[4,2-b]indole; AC1L5KZB; AR-1H8960; AC1Q4V17; SureCN4514971; CTK4F3122; NSC73037;
    • NSC-73037
    • SCHEMBL4514971
    • 242-14-8
    • DTXSID00291077
    • Inchi: 1S/C17H11N/c1-2-6-13-11-15-14-7-3-4-8-16(14)18-17(15)10-9-12(13)5-1/h1-11H
    • InChI Key: QVJJKOADQUFGRN-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 229.08923
  • Monoisotopic Mass: 229.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
  • LogP: 4.49280
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